Cas no 161798-74-9 (3-{(3-methylphenyl)methylamino}propan-1-ol)
161798-74-9 structure
Product Name:3-{(3-methylphenyl)methylamino}propan-1-ol
CAS No:161798-74-9
MF:C11H17NO
MW:179.258783102036
CID:2122811
PubChem ID:15229835
Update Time:2023-11-24
3-{(3-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-[[(3-methylphenyl)methyl]amino]-1-Propanol
- 3-{[(3-methylphenyl)methyl]amino}propan-1-ol
- 3-{(3-methylphenyl)methylamino}propan-1-ol
-
- Inchi: 1S/C11H17NO/c1-10-4-2-5-11(8-10)9-12-6-3-7-13/h2,4-5,8,12-13H,3,6-7,9H2,1H3
- InChI Key: KPDXNPAAZBPLOU-UHFFFAOYSA-N
- SMILES: OCCCNCC1C=CC=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Topological Polar Surface Area: 32.299
3-{(3-methylphenyl)methylamino}propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168480-0.05g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-168480-0.1g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-168480-0.25g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-168480-0.5g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-168480-1.0g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-168480-2.5g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-168480-5.0g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 5.0g |
$2152.0 | 2023-02-17 | ||
| Enamine | EN300-168480-10.0g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 10.0g |
$3191.0 | 2023-02-17 | ||
| Enamine | EN300-168480-1g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 1g |
$414.0 | 2023-09-20 | ||
| Enamine | EN300-168480-5g |
3-{[(3-methylphenyl)methyl]amino}propan-1-ol |
161798-74-9 | 5g |
$1199.0 | 2023-09-20 |
3-{(3-methylphenyl)methylamino}propan-1-ol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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